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Compound of Interest

Compound Name: (S)-Boc-nipecotic acid

Cat. No.: B613667

An In-depth Technical Guide to (S)-Boc-Nipecotic Acid: Chemical Properties and Structure

For researchers, scientists, and drug development professionals, (S)-Boc-nipecotic acid is a
valuable chiral building block in the synthesis of a variety of pharmaceutical compounds. Its
protected amine and available carboxylic acid functional groups make it a versatile
intermediate for creating complex molecular architectures, particularly in the development of
neuroactive compounds. This technical guide provides a comprehensive overview of its
chemical properties, structure, and a representative synthetic protocol.

Chemical Properties and Structure

(S)-Boc-nipecotic acid, also known as (S)-1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid,
is a white to off-white solid at room temperature.[1][2] The tert-butoxycarbonyl (Boc) protecting
group on the piperidine nitrogen enhances its stability and solubility in organic solvents,
facilitating its use in a wide range of chemical transformations.

Structural Identifiers

The unique stereochemistry and composition of (S)-Boc-nipecotic acid are defined by several
key identifiers:

e SMILES String: CC(C)(C)OC(=0)N1CCC--INVALID-LINK--C(0)=0][3]

« InChl Key: NXILIHONWRXHFA-QMMMGPOBSA-N[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b613667?utm_src=pdf-interest
https://www.benchchem.com/product/b613667?utm_src=pdf-body
https://www.benchchem.com/product/b613667?utm_src=pdf-body
https://www.benchchem.com/product/b613667?utm_src=pdf-body
https://www.benchchem.com/pdf/Synthesis_of_Piperidine_3_carbothioamide_Application_Notes_and_Experimental_Protocols.pdf
http://www.chemical-suppliers.eu/enp/boc-piperidine-carboxylic-acid-PX310847
https://www.benchchem.com/product/b613667?utm_src=pdf-body
https://www.tradeindia.com/products/n-boc-nipecotic-acid-c10507611.html
https://www.tradeindia.com/products/n-boc-nipecotic-acid-c10507611.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« CAS Number: 88495-54-9[1][3]

Physicochemical Data

A summary of the key quantitative data for (S)-Boc-nipecotic acid is presented in the table
below for easy reference and comparison.

Property Value Source(s)
Molecular Formula C11H19NO4 [11[3]
Molecular Weight 229.27 g/mol [1][3]
Melting Point 159-162 °C [1]

Boiling Point Decomposes before boiling [3]

Optical Activity [0]?4/D +57° (c=1 in chloroform)  [3]

Slightly soluble in water;
Solubility Soluble in methanol, ethanol, [3]
DMSO, and DMF.

pKa (Predicted) 4.49 +£0.20

Appearance White to off-white solid/powder  [1][2]

Chemical Structure Visualization

The two-dimensional chemical structure of (S)-Boc-nipecotic acid is depicted in the following
diagram, generated using the DOT language.

Caption: 2D structure of (S)-Boc-nipecotic acid.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of N-Boc protected
piperidine-3-carboxylic acids. This method can be adapted for the specific synthesis of the (S)-
enantiomer starting from (S)-nipecotic acid.
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Synthesis of (S)-1-(tert-Butoxycarbonyl)piperidine-3-
carboxylic acid

Materials:

(S)-Nipecotic acid

Di-tert-butyl dicarbonate (Boc20)

Sodium bicarbonate (NaHCO3) or other suitable base (e.g., triethylamine)
Tetrahydrofuran (THF)

Water

Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Hydrochloric acid (HCI), 1N solution

Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa)

Silica gel for column chromatography (optional, for purification)

Procedure:

Dissolution: Dissolve (S)-nipecotic acid in a mixture of tetrahydrofuran and water.

Basification and Boc-protection: To the solution, add sodium bicarbonate followed by di-tert-
butyl dicarbonate. The reaction mixture is stirred at room temperature overnight.

Work-up: After the reaction is complete (monitored by TLC), the mixture is diluted with water.
Acidification: The aqueous layer is acidified to a pH of approximately 2-3 with 1N HCI.

Extraction: The acidified aqueous layer is extracted multiple times with an organic solvent
such as dichloromethane or ethyl acetate.
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e Drying and Concentration: The combined organic layers are dried over anhydrous sodium
sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

product.

 Purification (Optional): If necessary, the crude product can be purified by silica gel column
chromatography to obtain the pure (S)-Boc-nipecotic acid.

Logical Workflow for Synthesis

The general workflow for the synthesis of (S)-Boc-nipecotic acid from (S)-nipecotic acid is
illustrated in the diagram below.
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Caption: Synthetic workflow for (S)-Boc-nipecotic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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